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Compound Name: Euchrestaflavanone-A

Cat. No.: B12427546

Get Quote

Abstract & Scope
This application note provides a standardized protocol for the preparation, storage, and

handling of Euchrestaflavanone-A (EFA) stock solutions using Dimethyl Sulfoxide (DMSO).

EFA is a prenylated flavanone exhibiting significant bioactivities, including MRP1-efflux

inhibition, anti-platelet aggregation, and cytotoxicity against specific tumor lines [1, 2].

Due to the hydrophobic nature of the prenyl group at the C-8 position, EFA presents specific

solubility challenges distinct from non-prenylated flavonoids. This guide addresses the critical

"crash-out" phenomenon (precipitation upon aqueous dilution) and establishes a self-validating

workflow to ensure experimental reproducibility in cell-based and enzymatic assays.

Physicochemical Profile & Solubility Data
Before handling, verify the compound identity and properties.[1][2] The prenyl group

significantly increases lipophilicity (

), necessitating anhydrous organic solvents for initial solubilization.
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Property Specification

Compound Name Euchrestaflavanone A

CAS Number 80510-05-0

Chemical Formula

Molecular Weight 408.49 g/mol

Appearance Yellow to light-brown powder

Primary Solvent DMSO (Anhydrous, Cell Culture Grade)

Solubility Limit (DMSO) (~49 mM)

Solubility (Water) Insoluble (Precipitates immediately)

Storage (Powder) -20°C (Desiccated, Dark)

Storage (Solution) -80°C (Stable for ~6 months) [3]

Critical Considerations (The "Why")
The Prenyl Group Impact
Unlike hydrophilic flavonoids (e.g., Rutin), Euchrestaflavanone-A contains a prenyl (3-methyl-

2-butenyl) group. This structural feature enhances membrane permeability but drastically

reduces aqueous solubility.

Implication: You cannot dissolve EFA directly in buffers (PBS, Media). It must be dissolved in

100% DMSO first.

Risk: Rapid dilution into aqueous media can cause micro-precipitation (crystallization) that is

invisible to the naked eye but causes false negatives in assays (due to lower effective

concentration) or false positives (due to crystal toxicity).

DMSO Grade Selection
Use Cell Culture Grade DMSO (

, Sterile Filtered).
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Reasoning: Industrial grade DMSO often contains trace heavy metals or oxidized byproducts

(dimethyl sulfone) that can degrade the prenyl group or induce background toxicity in

sensitive cell lines [4].

Protocol: Stock Solution Preparation (10 mM)
This protocol targets a 10 mM stock concentration, which allows for convenient 1000x dilution

to a 10

M working concentration (keeping DMSO at 0.1%).

Materials Required[1][2][4][6][7][8]
Euchrestaflavanone-A (Solid)[3][4][5]

DMSO (Anhydrous,

)

Vortex Mixer

Ultrasonic Bath (Optional but recommended)

Amber Glass Vials (Borosilicate, Screw-top)

Step-by-Step Procedure
Equilibration: Remove the product vial from the freezer (-20°C) and allow it to equilibrate to

room temperature (RT) for 30 minutes inside a desiccator.

Scientific Integrity Check: Opening a cold vial introduces atmospheric moisture, which

condenses on the hygroscopic DMSO later, accelerating hydrolytic degradation.

Weighing: Accurately weigh approximately 2.0 mg of EFA into a sterile microcentrifuge tube

or amber glass vial. Record the exact mass (e.g.,

).

Volume Calculation: Calculate the required DMSO volume (
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) to achieve 10 mM.

Example: For 2.15 mg:

Solubilization: Add the calculated volume of DMSO.

Vortex: Vortex vigorously for 30 seconds.

Sonicate: If particles persist, sonicate in a water bath at RT for 2 minutes. Do not heat

above 37°C.

Visual QC (Self-Validation): Hold the vial up to a light source. The solution must be optically

clear with no turbidity or pellet at the bottom.

Validation Step: Centrifuge at 10,000 x g for 1 minute. If a pellet forms, the compound is

not fully dissolved.[1][6] Add more DMSO or sonicate further.

Aliquoting & Storage: Dispense into small aliquots (e.g., 20-50

L) in amber vials.

Freeze: Store at -80°C. Avoid repeated freeze-thaw cycles (max 3 cycles).

Protocol: Preparation of Working Solutions (Assay
Dosing)
CRITICAL: This step prevents the "Crash-Out" effect.

The "Intermediate Dilution" Method
Directly adding 100% DMSO stock to cell culture media often causes precipitation at the

injection site.

Prepare Intermediate Stock (10x):

Dilute the 10 mM Stock 1:100 into serum-free media or PBS to create a 100

M intermediate solution.
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Technique: Place the media in a tube.[1] While vortexing the media gently, add the DMSO

stock dropwise. Do not add media to the DMSO stock.

Final Dilution (1x):

Dilute the Intermediate Stock 1:10 into the final assay volume (e.g., add 10

L of 100

M intermediate to 90

L of cells).

Final Concentration: 10

M.

Final DMSO: 0.1% (Safe for most cells).[7]

Visualization: Workflow & Signaling Logic
Preparation Workflow
The following diagram illustrates the critical path for preparation, highlighting the QC

checkpoints to ensure solubility.
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Figure 1: Decision tree for the preparation of EFA stock solutions, emphasizing the visual QC

and centrifugation steps to rule out micro-precipitation.

Biological Mechanism (Context)
Euchrestaflavanone-A acts on specific cellular pathways. Understanding this helps in

designing the correct controls (e.g., using MRP1 inhibitors as positive controls).
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Figure 2: Simplified mechanism of action showing MRP1 inhibition and anti-platelet activity via

cAMP modulation [1, 5].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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